Cas no 6286-06-2 (2-methoxy-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]phenol,iodide)

• Product name: 2-methoxy-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]phenol,iodide
• CAS No: 6286-06-2
• MF: C₂₀H₂₂INO₂
• MW: 435.29900
• CID: 958106
• PubChem ID: 54609030

2-methoxy-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]phenol,iodide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]phenol,iodide
• NSC10533; NSC-10533;
• 6286-06-2
• DTXSID90714780
• 2-[(E)-2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-1,3,3-trimethyl-3H-indol-1-ium iodide
• NSC10533
• NSC-10533

• Inchi： InChI=1S/C20H21NO2.HI/c1-20(2)15-7-5-6-8-16(15)21(3)19(20)12-10-14-9-11-17(22)18(13-14)23-4;/h5-13H,1-4H3;1H
• InChI Key： TYOLHJMLUXPBDO-UHFFFAOYSA-N
• SMILES： CC1(C2=CC=CC=C2[N+](=C1C=CC3=CC(=C(C=C3)O)OC)C)C.[I-]

Computed Properties

• Exact Mass: 435.07000
• Monoisotopic Mass: 435.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 32.47000
• LogP: 1.08300